![molecular formula C12H9BrFNO2 B1451235 3-Bromo-4-fluoro-N-(furan-2-ylmethyl)benzamide CAS No. 1065074-07-8](/img/structure/B1451235.png)
3-Bromo-4-fluoro-N-(furan-2-ylmethyl)benzamide
Overview
Description
“3-Bromo-4-fluoro-N-(furan-2-ylmethyl)benzamide” is a chemical compound with the molecular formula C12H9BrFNO2 . Its molecular weight is 298.11 . The compound is also known by its IUPAC name, 3-bromo-4-fluoro-N-(2-furylmethyl)benzamide .
Molecular Structure Analysis
The InChI code for this compound is 1S/C12H9BrFNO2/c13-10-6-8(3-4-11(10)14)12(16)15-7-9-2-1-5-17-9/h1-6H,7H2,(H,15,16) .Physical And Chemical Properties Analysis
This compound has a density of 1.478g/cm3 . It has a boiling point of 418.9ºC at 760 mmHg . The flash point is 207.2ºC .Scientific Research Applications
Organic Electronics
3-Bromo-4-fluoro-N-(furan-2-ylmethyl)benzamide: can be utilized in the field of organic electronics due to the presence of the furan ring. Furan derivatives are known to improve solubility and transport properties in conjugated materials . This compound could potentially be used in the development of sensors, organic photovoltaics (OPVs), organic field-effect transistors (OFETs), and organic light-emitting diodes (OLEDs).
Pharmaceutical Research
The fluorine atom present in the compound adds to its significance in pharmaceutical research. Fluorinated furans, such as this compound, have been noted for their important pharmacological properties . It could be explored for its potential as an antagonist or inhibitor in various biological pathways.
Synthetic Chemistry
In synthetic chemistry, 3-Bromo-4-fluoro-N-(furan-2-ylmethyl)benzamide could serve as a precursor for the synthesis of more complex furan derivatives. Its bromo and fluoro substituents make it a versatile intermediate for cross-coupling reactions .
Antibacterial Agents
Recent studies have shown that furan derivatives can exhibit antibacterial activity . This compound could be investigated for its efficacy against bacterial strains, potentially leading to the development of new antibacterial agents.
Safety And Hazards
properties
IUPAC Name |
3-bromo-4-fluoro-N-(furan-2-ylmethyl)benzamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9BrFNO2/c13-10-6-8(3-4-11(10)14)12(16)15-7-9-2-1-5-17-9/h1-6H,7H2,(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GHVJQDNAGLFARB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)CNC(=O)C2=CC(=C(C=C2)F)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9BrFNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30674612 | |
Record name | 3-Bromo-4-fluoro-N-[(furan-2-yl)methyl]benzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30674612 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
298.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromo-4-fluoro-N-(furan-2-ylmethyl)benzamide | |
CAS RN |
1065074-07-8 | |
Record name | 3-Bromo-4-fluoro-N-[(furan-2-yl)methyl]benzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30674612 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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